Cas no 1042650-71-4 (3-Amino-N,N-dimethylpiperidine-1-sulfonamide)

• Product Name: 3-Amino-N,N-dimethylpiperidine-1-sulfonamide
• CAS No: 1042650-71-4
• MF: C₇H₁₇N₃O₂S
• MW: 207.293780088425
• MDL: MFCD11172544
• CID: 5240468
• PubChem ID: 43210924
• Update Time: 2026-03-08

3-Amino-N,N-dimethylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N,N-dimethylpiperidine-1-sulfonamide
• 1-Piperidinesulfonamide, 3-amino-N,N-dimethyl-

• MDL： MFCD11172544
• Inchi： 1S/C7H17N3O2S/c1-9(2)13(11,12)10-5-3-4-7(8)6-10/h7H,3-6,8H2,1-2H3
• InChI Key： XZFHHGBSNHCNLD-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCCC(C1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: -1
• Topological Polar Surface Area: 75

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 3-Amino-N,N-dimethylpiperidine-1-sulfonamide

3-Amino-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1042650-71-4): A Comprehensive Overview

3-Amino-N,N-dimethylpiperidine-1-sulfonamide, identified by the CAS number 1042650-71-4, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the piperidine sulfonamide class, which has garnered considerable attention due to its versatile applications in drug development and molecular biology. The unique structural features of this molecule, including its amino and sulfonamide functional groups, make it a valuable scaffold for designing novel therapeutic agents.

The< strong>3-amino-N,N-dimethylpiperidine-1-sulfonamide molecule exhibits a high degree of chemical flexibility, which allows it to interact with various biological targets. This property has made it a subject of extensive research in the development of small-molecule inhibitors and activators. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, making it a promising candidate for treating a variety of diseases.

In the context of modern drug discovery, the< strong>3-amino-N,N-dimethylpiperidine-1-sulfonamide has been investigated for its role in addressing neurological disorders. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has opened new avenues for therapeutic intervention. Researchers have observed that derivatives of this compound exhibit significant neuroprotective properties, which could be harnessed for treating conditions such as Alzheimer's disease and Parkinson's disease.

The< strong>sulfonamide moiety in< strong>3-amino-N,N-dimethylpiperidine-1-sulfonamide is particularly noteworthy due to its known bioactivity. Sulfonamides are widely recognized for their antimicrobial and anti-inflammatory properties, and their incorporation into drug molecules often enhances pharmacological efficacy. The< strong>N,N-dimethylation of the piperidine ring further contributes to the compound's stability and bioavailability, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled more precise modeling of how< strong>3-amino-N,N-dimethylpiperidine-1-sulfonamide interacts with biological targets. These simulations have provided insights into the compound's binding affinity and mechanism of action, guiding the design of more effective derivatives. By leveraging machine learning algorithms, researchers can predict the structural and functional properties of new analogs, accelerating the drug discovery process.

The< strong>amino group in< strong>3-amino-N,N-dimethylpiperidine-1-sulfonamide also plays a crucial role in its reactivity and functionality. This group can participate in hydrogen bonding interactions, which are essential for maintaining the compound's stability and enhancing its binding affinity to biological targets. Additionally, the amino group can be modified through various chemical reactions, allowing for the synthesis of a diverse range of derivatives with tailored pharmacological properties.

In conclusion, 3-amino-N,N-dimethylpiperidine-1-sulfonamide (CAS No. 1042650-71-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and bioactivity make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications and derivatives of this compound, promising advancements in treating various diseases.